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Compound of Interest

Compound Name: Succinic anhydride-d4

Cat. No.: B032885

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, handling procedures, and
essential data for Succinic anhydride-d4. Designed for laboratory and drug development
environments, this document synthesizes critical information to ensure safe and effective use.

Chemical Identification and Physical Properties

Succinic anhydride-d4 is the deuterated form of Succinic anhydride.[1] It is a colorless,
crystalline solid.[2][3] While its primary application is often as a non-cleavable ADC linker in
drug development or as a tracer and internal standard for quantitative analysis, its physical and
chemical properties are largely comparable to its non-deuterated counterpart.[1][4]

Table 1: Physical and Chemical Properties of Succinic Anhydride-d4
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Property Value

Chemical Formula C4aD40O3[5][6]

Molecular Weight 104.10 g/mol [6]

CAS Number (Labeled) 14341-86-7[5][6]

CAS Number (Unlabeled) 108-30-5[5][6]

Appearance Colorless or light-colored needles or flakes[3][7]
Melting Point 118-120 °C

Boiling Point 261 °CJ[8]

Density 1.23 g/cm3[8]

| Solubility | Very slightly soluble in water; soluble in alcohol and chloroform[7] |

Hazard Identification and Toxicology

Succinic anhydride-d4 is classified as a hazardous substance.[7] It is harmful if swallowed
and causes severe skin burns and eye damage.[5][6][9] It may also cause respiratory irritation,
allergic skin reactions, and asthma-like symptoms if inhaled.[5][9][10]

Signal Word: Danger[5][6]

Hazard Statements:

H302: Harmful if swallowed.[9][10]

H314: Causes severe skin burns and eye damage.[9]

H317: May cause an allergic skin reaction.[9][10]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[9][10]

H335: May cause respiratory irritation.[10]

Table 2: Toxicological Data
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Test Species Route Value

LD50 Rat Oral 1510 mg/kg[7][8]
Danio rerio (zebra

LC50 (96h) _ - > 100 mg/I[9]
fish)
Daphnia magna

EC50 (48h) - > 102 mg/I[9]
(Water flea)

| ErC50 (72h) | Pseudokirchneriella subcapitata (green algae) | - | > 100 mg/I[9] |
Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risks.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: Always use in a well-ventilated area to prevent the concentration of dust or
vapors.[7][10]

» Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.

o Eye Protection: Wear chemical safety goggles and a face shield.[7][9] Contact lenses
should not be worn as they can absorb and concentrate irritants.[7]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[7][9][10]
Immediately remove and launder any contaminated clothing before reuse.[7][9]

o Respiratory Protection: In case of inadequate ventilation or when dust is generated, wear
a suitable respirator.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032885#safety-and-handling-of-succinic-anhydride-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b032885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

